![molecular formula C8H8N4O2 B1425810 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid CAS No. 933704-40-6](/img/structure/B1425810.png)
5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
Overview
Description
5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid is a chemical compound with the molecular formula C8H8N4O2 . It is a solid substance .
Synthesis Analysis
The synthesis of compounds similar to 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid has been reported in the literature. For instance, new triazolo[1,5-a]pyrimidines containing aroyl and acetyl or ester groups in the pyrimidine ring were synthesized in a process related to the Biginelli-like reaction, using hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid include a molecular weight of 192.18 . It is a solid substance with a density of 1.57±0.1 g/cm3 .Scientific Research Applications
Pharmaceutical Research
DMTP-CA serves as a precursor in the synthesis of various pharmaceutical compounds. Its structure is conducive to forming derivatives that can act as potent medications. For instance, modifications of the DMTP-CA scaffold have led to the development of compounds with potential antimalarial activity . The triazolopyrimidine core is particularly significant in the creation of dihydroorotate dehydrogenase inhibitors, which are crucial in the treatment of malaria.
Chemical Synthesis
DMTP-CA is a valuable reagent in chemical synthesis. It can act as a building block for the construction of complex molecules through various organic reactions, including the Vilsmeier reaction, which is used to form carbon-carbon bonds in the synthesis of conjugated carbocycles and heterocycles .
Biochemistry
DMTP-CA derivatives have been explored for their biochemical applications, particularly in the study of nucleic acids. They can bind to specific RNA structures, such as the HIV TAR RNA, influencing the pharmacological activity and providing insights into the treatment of viral infections .
Safety and Hazards
Future Directions
The future directions for the study of 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid could involve further exploration of its synthesis, chemical reactions, and potential biological activities. For instance, the synthesis of new platinum (II) coordination compounds with 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine have been synthesized and characterized . These compounds were studied for their cytotoxic activity , suggesting potential applications in cancer treatment.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with metal ions, particularly platinum(ii), in a square-planar environment .
Mode of Action
The compound coordinates to a metal ion in two different ways, i.e., bridging bidentate and non-bridging monodentate . Two sites are occupied by two 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine (dmtp) bridging ligands which are linked to both metal atoms through their nitrogen atoms in positions 3 and 4 . The other two positions are occupied by one monodentate 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine (dmtp) molecule and a coordinated chloride .
Biochemical Pathways
Similar compounds have been found to interact with 5′-gmp .
Pharmacokinetics
It is known that the compound is solid and should be stored at room temperature .
Result of Action
Similar compounds have shown moderate antiproliferative activities against cancer cells .
Action Environment
It is known that the compound is stable at room temperature .
properties
IUPAC Name |
5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4O2/c1-4-6(7(13)14)5(2)12-8(11-4)9-3-10-12/h3H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOBCJXXCKAGLEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC2=NC=NN12)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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